3-Amino-4,5-dimethoxybenzoic acid
Overview
Description
3-Amino-4,5-dimethoxybenzoic acid is a type of methoxybenzoic acid. It’s an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It’s a conjugate acid of a 3,5-dimethoxybenzoate .
Molecular Structure Analysis
The molecular formula of 3-Amino-4,5-dimethoxybenzoic acid is C9H11NO4 . The structure includes a benzoic acid core substituted by methoxy groups at positions 3 and 5 .Chemical Reactions Analysis
While specific chemical reactions involving 3-Amino-4,5-dimethoxybenzoic acid are not available, related compounds have been used in various reactions. For instance, 2,3-dimethoxybenzoic acid has been used to synthesize novel benzamide compounds .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
3-Amino-4,5-dimethoxybenzoic acid: is likely used in the synthesis of various pharmaceutical compounds due to its functional groups which can act as intermediates in complex chemical reactions. For example, similar compounds are used in the production of antibiotics and antipyretic analgesics .
Biological Evaluation Studies
This compound may be utilized in biological evaluation studies, such as molecular docking, cytotoxicity assays (against cancer cells like HeLa), and antioxidant activity assessments. These studies often involve the synthesis of derivatives that are then tested for their bioactivity .
Proteomics and Genomics Research
In life science research, particularly in proteomics and genomics, 3-Amino-4,5-dimethoxybenzoic acid could be used as a matrix for ionization in mass spectrometry or as a reagent in various assays due to its potential reactivity with proteins and nucleic acids .
Advanced Battery Science and Technology
The compound might find applications in advanced battery science and technology. Its chemical structure could be relevant in the development of new materials for battery electrodes or electrolytes .
Controlled Environment and Cleanroom Solutions
Due to its potential reactivity and stability under controlled conditions, 3-Amino-4,5-dimethoxybenzoic acid might be used in cleanroom environments where precise chemical reactions are required for the production of high-purity products .
Synthesis of Isocoumarins
It could also be involved in the synthesis of isocoumarins, which are compounds with various biological activities and potential applications in medicinal chemistry .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds are often used in suzuki–miyaura cross-coupling reactions, which are widely applied transition metal-catalyzed carbon–carbon bond-forming reactions .
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the process involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It’s worth noting that similar compounds have been used in the synthesis of various organic compounds, suggesting that they may play a role in various biochemical pathways .
Result of Action
It is known that similar compounds have been used in the synthesis of various organic compounds, suggesting that they may have a wide range of potential effects .
Action Environment
It is known that the success of suzuki–miyaura cross-coupling reactions, in which similar compounds are often used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
3-amino-4,5-dimethoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4H,10H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEPJDTPDDWAKEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4,5-dimethoxybenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-dimethyl-5-[(methylamino)methyl]pyrimidin-2-amine](/img/structure/B1529301.png)
![2-Chloro-4-[2-(trifluoromethyl)phenyl]-1,3-thiazole](/img/structure/B1529305.png)
![2-amino-N-[2-chloro-5-(trifluoromethyl)phenyl]-4-methyl-1,3-thiazole-5-carboxamide](/img/structure/B1529308.png)
